N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-4-13-5-7-14(8-6-13)16-12-26-20(21-16)22-19(23)15-9-10-17(24-2)18(11-15)25-3/h5-12H,4H2,1-3H3,(H,21,22,23)
• InChI Key: CVVNEBLHJFHEPO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• CAS No.: 324538-55-8

Description

“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide” is a compound that is available for scientific research needs. It is also known by registry numbers ZINC000005169341.

Scientific Research Applications

Anticancer Applications

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide and its derivatives have shown significant potential in anticancer applications. A study by Ravinaik et al. (2021) demonstrated that similar compounds exhibited moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers (Ravinaik et al., 2021).

Antimicrobial Screening

Compounds incorporating thiazole rings, akin to this compound, have been evaluated for antimicrobial activity. A study by Desai et al. (2013) found that thiazole derivatives may provide valuable therapeutic intervention for the treatment of microbial diseases, especially against bacterial and fungal infections (Desai et al., 2013).

Photo-degradation Analysis

Research on thiazole-containing compounds, similar in structure to this compound, includes the study of photo-degradation behavior. Wu et al. (2007) analyzed the photo-degradation product of a related pharmaceutical compound, indicating that certain thiazole-containing compounds may undergo specific degradation processes under light exposure (Wu et al., 2007).

Molecular Structure and Interactions

The study of molecular structures and intermolecular interactions is another area of interest. Karabulut et al. (2014) conducted a study on a compound with a similar structure, focusing on the influence of intermolecular interactions on molecular geometry, which can be relevant for understanding the properties of this compound (Karabulut et al., 2014).

Anticancer and Antiviral Applications

Further research indicates that related thiazole compounds have potential anticancer and antiviral applications. For instance, Aslam et al. (2014) synthesized a series of compounds that showed promising anti-HIV-1 activity, which suggests the potential of this compound in similar applications (Aslam et al., 2014).

Antibacterial Activity

The synthesis of novel sulfonamides containing a thiazole fragment, similar to the structure , has been explored for antibacterial activity. A study by Rafiee Pour et al. (2019) highlights this application, suggesting the potential of this compound in combating bacterial infections (Rafiee Pour et al., 2019).